Cas no 1874-47-1 (2-(4-methylphenyl)-5-phenyl-1,3,4-oxadiazole)

• Product Name: 2-(4-methylphenyl)-5-phenyl-1,3,4-oxadiazole
• CAS No: 1874-47-1
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• CID: 907450
• PubChem ID: 259997
• Update Time: 2025-04-19

2-(4-methylphenyl)-5-phenyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)-5-phenyl-1,3,4-oxadiazole
• 2-(4''-methylphenyl)-5-(phenyl)-1,3,4-oxadiazole
• 2-(4-metylphenyl)-5-phenyl-1,3,4-oxadiazole
• 2-phenyl-5-(4-tolyl)-1,3,4-oxadiazole
• 2-phenyl-5-(p-tolyl)-1,3,4-oxadiazole
• 2-Phenyl-5-p-tolyl-[1,3,4]oxadiazole
• 2-p-tolyl-5-phenyl-[1,3,4]oxadiazole
• 2-p-tolyl-5-phenyl-1,3,4-oxadiazole
• AC1L627Y
• AC1Q4XEA
• NSC90807
• STOCK6S-09368
• SureCN762284
• TimTec1_007226
• DTXSID60293577
• HMS2347A15
• 5-Phenyl-2-(p-tolyl)-1,3,4-oxadiazol
• 1874-47-1
• NSC-90807
• SR-01000391476-1
• SCHEMBL762284
• CHEMBL1444771
• MLS000120832
• SR-01000391476
• AE-848/00984031
• 2-phenyl-5-(4-methylphenyl)-1,3,4-oxadiazole (2b)
• BDBM49356
• STK326451
• cid_259997
• CCG-103372
• HMS1554I10
• Z50150598
• SMR000118227
• AKOS000574183

• Inchi： 1S/C15H12N2O/c1-11-7-9-13(10-8-11)15-17-16-14(18-15)12-5-3-2-4-6-12/h2-10H,1H3
• InChI Key： UHQIKTAVLMIABA-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NN=C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 236.09506
• Monoisotopic Mass: 236.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.149
• Boiling Point: 389°C at 760 mmHg
• Flash Point: 186°C
• Refractive Index: 1.583
• PSA: 38.92